(rac)-2,4-O-Dimethylzearalenone-d6

• Molecular Formula: C20H26O5
• Molecular Weight: 352.5 g/mol
• InChI: InChI=1S/C20H26O5/c1-14-8-7-11-16(21)10-6-4-5-9-15-12-17(23-2)13-18(24-3)19(15)20(22)25-14/h5,9,12-14H,4,6-8,10-11H2,1-3H3/b9-5+/i1D3,8D2,14D
• InChIKey: MYILAUURZUNHGP-YABSTFGLSA-N

(rac)-2,4-O-Dimethylzearalenone-d6 Internal Standard

(rac)-2,4-O-Dimethylzearalenone-d6 (CAS 1246833-55-5) is a deuterium-labeled analog of the mycotoxin derivative (rac)-2,4-O-Dimethylzearalenone [1]. The parent compound is a zearalenone analog featuring methylated resorcinol hydroxyl groups, which alters its estrogen receptor binding profile [2]. The incorporation of six deuterium atoms (molecular weight 352.45 Da) renders this isotopologue suitable as an internal standard for quantitative LC-MS/MS analysis of 2,4-O-Dimethylzearalenone and related resorcylic acid lactones in complex biological and environmental matrices [1].

WorkflowStable isotope dilution LC-MS/MS

SelectionStructurally identical deuterated ISTD for 2,4-O-Dimethylzearalenone

Analytical roleCo-elution and matrix-effect compensation

• [1] MedChemExpress. (rac)-2,4-O-Dimethylzearalenone-d6. Product Datasheet. Available at: https://www.medchemexpress.eu/rac-2-4-o-dimethylzearalenone-d6.html View Source
• [2] Shier, W. T., Shier, A. C., Xie, W., & Mirocha, C. J. (2001). Structure-activity relationships for human estrogenic activity in zearalenone mycotoxins. Toxicon, 39(9), 1435–1438. View Source

Analytical Specificity Advantage

Generic substitution with alternative deuterated zearalenone standards (e.g., zearalenone-d6 or α-zearalenol-d4) fails due to fundamental differences in chromatographic retention time and ionization efficiency. The dimethyl ether modification of (rac)-2,4-O-Dimethylzearalenone-d6 results in a distinct chemical structure with different physicochemical properties (logP 3.7) compared to the parent zearalenone . In LC-MS/MS analysis, a proper internal standard must co-elute with the target analyte to effectively compensate for matrix-induced ion suppression [1]. Using a non-structurally identical internal standard introduces calibration bias and compromises quantitative accuracy, particularly when analyzing 2,4-O-Dimethylzearalenone, a compound that retains significant estrogenic activity despite methylation of its resorcinol hydroxyl groups [2].

Property

This ISTD

Generic deuterated zearalenone standards

Chromatographic retention

Co-elutes with 2,4-O-Dimethylzearalenone

Different retention time due to dimethyl ether modification; may shift retention and compromise peak alignment

Ionization efficiency

Matched ionization profile with target analyte

Mismatched ionization; can introduce calibration bias from differential ion suppression

Quantitative accuracy

Matrix-effect corrected via isotope dilution

External calibration or non-structurally identical IS may yield significant quantitative bias

• [1] Hartmann, N., Erbs, M., Wettstein, F. E., Schwarzenbach, R. P., & Bucheli, T. D. (2007). Quantification of estrogenic mycotoxins at the ng/L level in aqueous environmental samples using deuterated internal standards. Journal of Chromatography A, 1138(1–2), 132–140. View Source
• [2] Shier, W. T., Shier, A. C., Xie, W., & Mirocha, C. J. (2001). Structure-activity relationships for human estrogenic activity in zearalenone mycotoxins. Toxicon, 39(9), 1435–1438. View Source

Quantitative Evidence vs. Alternatives

Deuterium Mass Shift for MS/MS

(rac)-2,4-O-Dimethylzearalenone-d6 contains six deuterium atoms, resulting in a mass shift of +6.03 Da compared to its unlabeled analog (352.45 Da vs. 346.42 Da) . This mass difference enables baseline separation in MS/MS detection, preventing cross-talk between analyte and internal standard channels and ensuring precise isotope dilution quantification [1].

Mass shift for MS/MS

Class-level

+6.03 Da

Enables baseline MS/MS channel separation

Prevents isotopic cross-talk; class-level principle

Evidence Dimension	Molecular Weight Shift
Target Compound Data	352.45 g/mol
Comparator Or Baseline	Unlabeled (rac)-2,4-O-Dimethylzearalenone: 346.42 g/mol
Quantified Difference	Δ = +6.03 Da
Conditions	Mass spectrometry (LC-MS/MS) detection

Why This Matters

The +6 Da mass shift is sufficient to avoid isotopic overlap and ensure accurate peak integration, a prerequisite for reliable quantitative analysis in complex matrices.

• [1] Hartmann, N., Erbs, M., Wettstein, F. E., Schwarzenbach, R. P., & Bucheli, T. D. (2008). Quantification of zearalenone in various solid agroenvironmental samples using D6-zearalenone as the internal standard. Journal of Agricultural and Food Chemistry, 56(9), 2926–2932. View Source

Matrix Effect Compensation

Deuterated internal standards (DIS) such as (rac)-2,4-O-Dimethylzearalenone-d6 are essential for compensating ion suppression/enhancement during electrospray ionization. In a study using D6-zearalenone as an internal standard, relative recoveries ranged from 86% to 113% across plant, soil, manure, and sewage sludge matrices, demonstrating effective compensation for ion suppression ranging from 8% to 74% [1]. In contrast, methods relying on external calibration or non-isotopically labeled internal standards would be subject to significant quantitative bias under these conditions [2].

Matrix effect compensation

Class-level

Relative recovery 86–113% vs. bias up to 74% (non-deuterated IS)

Supports matrix-effect correction in complex samples

Reported for D6-zearalenone in solid matrices

Evidence Dimension	Relative Recovery (Accuracy) after IS Compensation
Target Compound Data	86–113% (using D6-zearalenone IS)
Comparator Or Baseline	Non-deuterated IS or external calibration: expected bias proportional to ion suppression (8–74%)
Quantified Difference	Bias reduced to within ±14% of true value
Conditions	Soxhlet and liquid extraction of plant, soil, manure, and sewage sludge; LC-ESI-MS/MS analysis

Why This Matters

Procurement of this specific deuterated standard directly impacts the accuracy and reliability of quantitative results in challenging environmental and food safety matrices, where ion suppression can exceed 70%.

• [1] Hartmann, N., Erbs, M., Wettstein, F. E., Schwarzenbach, R. P., & Bucheli, T. D. (2008). Quantification of zearalenone in various solid agroenvironmental samples using D6-zearalenone as the internal standard. Journal of Agricultural and Food Chemistry, 56(9), 2926–2932. View Source
• [2] Hartmann, N., Erbs, M., Wettstein, F. E., Schwarzenbach, R. P., & Bucheli, T. D. (2007). Quantification of estrogenic mycotoxins at the ng/L level in aqueous environmental samples using deuterated internal standards. Journal of Chromatography A, 1138(1–2), 132–140. View Source

Estrogenic Activity Retention

The parent compound, (rac)-2,4-O-Dimethylzearalenone, retains substantial human estrogenic activity in the MCF-7 breast cancer cell proliferation assay despite methylation of the aromatic hydroxyl groups, which was previously hypothesized to abolish estrogen receptor binding [1]. This finding contrasts with earlier structure-activity models derived from rat uterine receptor binding studies [2]. The deuterated analog is thus a critical internal standard for quantifying this biologically active mycotoxin derivative in toxicological and exposure studies.

Estrogenic activity retention

Context-dependent

Retained human estrogenic activity (MCF-7 assay)

Relevant analyte for endocrine disruption research

Qualitative retention; cross-study comparison

Evidence Dimension	Estrogenic Activity Retention
Target Compound Data	Substantial human estrogenicity retained (qualitative)
Comparator Or Baseline	Zearalenone and hydroxylated analogs
Quantified Difference	Not quantified in abstract; qualitative retention reported
Conditions	Improved MCF-7 human breast cell proliferation assay

Why This Matters

The unexpected biological activity of this methylated derivative underscores the need for its accurate quantification using a matched internal standard, as it remains a relevant analyte in endocrine disruption research and food safety monitoring.

• [1] Shier, W. T., Shier, A. C., Xie, W., & Mirocha, C. J. (2001). Structure-activity relationships for human estrogenic activity in zearalenone mycotoxins. Toxicon, 39(9), 1435–1438. View Source
• [2] Mirocha, C. J., Pathre, S. V., & Robison, T. S. (1981). Comparative metabolism of zearalenone and transmission into bovine milk. Food and Cosmetics Toxicology, 19, 25–30. View Source

Certified Purity and Isotopic Enrichment

Commercial suppliers of (rac)-2,4-O-Dimethylzearalenone-d6 provide the compound with a certified purity of ≥98% and full isotopic enrichment characterization . This level of purity is essential for use as a certified reference material (CRM) in ISO/IEC 17025 accredited laboratories. In contrast, generic, non-certified deuterated standards may exhibit isotopic cross-contamination or chemical impurities that compromise method accuracy and traceability [1].

Purity and enrichment

Specification review

Purity ≥98% (HPLC), isotopic enrichment

Supports method validation and traceability

CoA provided; review specification

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Generic research-grade standards (typical 95% or unspecified)
Quantified Difference	Minimum 3% higher purity
Conditions	Certificate of Analysis (CoA) provided by vendor

Why This Matters

Procurement of a high-purity, fully characterized standard ensures compliance with regulatory analytical requirements and minimizes the risk of method failure due to unknown impurities.

• [1] ISO/IEC 17025:2017. General requirements for the competence of testing and calibration laboratories. View Source

Applications of (rac)-2,4-O-Dimethylzearalenone-d6

LC-MS/MS Quantification in Food and Feed

This deuterated standard is the optimal choice for stable isotope dilution analysis of 2,4-O-Dimethylzearalenone in cereal-based food and animal feed. Its structural identity to the target analyte ensures co-elution and accurate compensation for matrix-induced ion suppression, as demonstrated for analogous D6-zearalenone in complex solid matrices [1]. This is critical for meeting regulatory maximum residue limits (MRLs) in the EU and US.

Metabolism and Toxicokinetic Studies

Given the retained estrogenic activity of 2,4-O-Dimethylzearalenone [2], this internal standard is essential for quantifying the compound and its metabolites in in vitro and in vivo toxicological studies. Its use enables accurate determination of metabolic stability, bioavailability, and tissue distribution, which is vital for assessing the risk of this mycotoxin derivative in animal and human health.

Environmental Fate Monitoring

As a deuterated analog of a biologically active mycotoxin derivative, (rac)-2,4-O-Dimethylzearalenone-d6 is well-suited for quantifying the compound in environmental water and soil samples. Studies using D6-zearalenone have successfully achieved detection limits down to 0.7 ng/g in soil [1]. This standard enables robust monitoring of agricultural runoff and assessment of the environmental impact of Fusarium-contaminated crops.

Method Development and Validation

Analytical laboratories developing new LC-MS/MS methods for emerging mycotoxin biomarkers can use (rac)-2,4-O-Dimethylzearalenone-d6 to validate extraction efficiency, matrix effects, and instrumental precision. Its high certified purity (≥98%) supports rigorous method validation in accordance with ICH and FDA guidelines for bioanalytical method development.

Application

Selection Property

Validation Focus

Food and feed mycotoxin analysis

Structural identity for co-elution

Matrix-effect compensation review

In vitro/in vivo toxicokinetic studies

Deuterated ISTD for metabolite quantification

Exposure-model interpretation

Environmental water and soil analysis

Isotope dilution for trace-level detection

Method detection limit review

Bioanalytical method validation

High certified purity (≥98%)

Accuracy and precision endpoint review

• [1] Hartmann, N., Erbs, M., Wettstein, F. E., Schwarzenbach, R. P., & Bucheli, T. D. (2008). Quantification of zearalenone in various solid agroenvironmental samples using D6-zearalenone as the internal standard. Journal of Agricultural and Food Chemistry, 56(9), 2926–2932. View Source
• [2] Shier, W. T., Shier, A. C., Xie, W., & Mirocha, C. J. (2001). Structure-activity relationships for human estrogenic activity in zearalenone mycotoxins. Toxicon, 39(9), 1435–1438. View Source